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Compound of Interest

Compound Name: N-Butyl-N-ethylaniline

Cat. No.: B084774 Get Quote

This technical guide provides an in-depth overview of N-Butyl-N-ethylaniline, a versatile

chemical intermediate, for researchers, scientists, and professionals in drug development. This

document outlines chemical suppliers, available pricing information, a detailed synthesis

protocol, and its primary applications.

Chemical Suppliers and Pricing
N-Butyl-N-ethylaniline is available from various chemical suppliers, though pricing is often

provided upon request for a formal quote. The purity and quantity of the chemical will

significantly influence the cost. Below is a summary of potential suppliers and available pricing

information. For the most accurate and up-to-date pricing, it is recommended to contact the

suppliers directly.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b084774?utm_src=pdf-interest
https://www.benchchem.com/product/b084774?utm_src=pdf-body
https://www.benchchem.com/product/b084774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Website Purity
Available
Quantities

Pricing

LookChem --INVALID-LINK-- ≥98% Inquire Request a Quote

Vulcanchem --INVALID-LINK-- Inquire Inquire Request a Quote

Career Henan

Chemical Co.
--INVALID-LINK-- 85.0-99.8%

Up to 100

Kilogram/Week
Request a Quote

Benchchem --INVALID-LINK-- Inquire Inquire Request a Quote

Thermo Scientific

Chemicals
--INVALID-LINK-- 99% 25 g $65.65

Thermo Scientific

Chemicals
--INVALID-LINK-- 99% 100 g $193.65

*Note: The pricing information from Thermo Scientific Chemicals is for the related compound N-

(n-Butyl)aniline and is provided as a potential reference. Pricing for N-Butyl-N-ethylaniline
may vary.

Synthesis of N-Butyl-N-ethylaniline
A common method for the synthesis of N-Butyl-N-ethylaniline involves the reaction of N-

ethylaniline with n-butanol. A detailed experimental protocol is provided below.[1]

Experimental Protocol
Materials:

N-ethylaniline (182 parts)

n-butanol (150 parts)

Triphenyl phosphite (10 parts)

Stirred autoclave

Procedure:
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Combine 182 parts of N-ethylaniline, 150 parts of n-butanol, and 10 parts of triphenyl

phosphite in a stirred autoclave.

Heat the mixture at 230°C for 20 hours.

After the reaction is complete, cool the autoclave and carefully release the pressure.

Distill the reaction mixture to remove the water formed during the reaction, any unreacted N-

ethylaniline, and the excess n-butanol.

The final product, N-Butyl-N-ethylaniline, is then purified by distillation. The boiling point is

reported as 88-91°C at 5 mm Hg.

Yield:

This procedure is reported to yield approximately 183 parts of N-Butyl-N-ethylaniline, which

corresponds to a 69% yield based on the initial amount of N-ethylaniline.[1]

Applications in Synthesis
N-Butyl-N-ethylaniline is primarily utilized as a chemical intermediate in the synthesis of a

variety of other compounds.[2] Its main applications are in the production of:

Dyes: It serves as a precursor in the manufacturing of various dyes.[2]

Pharmaceuticals: It is used as an intermediate in the synthesis of active pharmaceutical

ingredients (APIs).[2]

Agrochemicals: It is also employed in the synthesis of certain agrochemicals.[2]

While the general applications are known, specific, detailed experimental protocols for the use

of N-Butyl-N-ethylaniline in these synthetic processes are not readily available in the public

domain. Researchers would likely need to adapt general synthesis procedures for related

aniline compounds.

Signaling Pathways and Biological Activity
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Despite a comprehensive search of scientific literature, no specific information was found

detailing the involvement of N-Butyl-N-ethylaniline in any biological signaling pathways. While

some N-alkylaniline derivatives have been studied for their biological activities, data specific to

N-Butyl-N-ethylaniline's effects on cellular signaling is not currently available.

Synthesis and Application Workflow
The following diagram illustrates the general workflow from the synthesis of N-Butyl-N-
ethylaniline to its application as a chemical intermediate.
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Caption: Synthesis workflow of N-Butyl-N-ethylaniline and its applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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